Cas no 2639442-53-6 (tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate)
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2639442-53-6
- EN300-27729876
- tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
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- Inchi: 1S/C12H15N5O2/c1-12(2,3)19-11(18)8-6-16-17(10(8)13)9-4-5-14-7-15-9/h4-7H,13H2,1-3H3
- InChI Key: MTHKMEFGWAWGDB-UHFFFAOYSA-N
- SMILES: O(C(C1C=NN(C2C=CN=CN=2)C=1N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 261.12257474g/mol
- Monoisotopic Mass: 261.12257474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 95.9Ų
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729876-0.05g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 0.05g |
$719.0 | 2025-03-19 | |
| Enamine | EN300-27729876-0.1g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 0.1g |
$755.0 | 2025-03-19 | |
| Enamine | EN300-27729876-0.25g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 0.25g |
$789.0 | 2025-03-19 | |
| Enamine | EN300-27729876-0.5g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 0.5g |
$823.0 | 2025-03-19 | |
| Enamine | EN300-27729876-1.0g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-27729876-2.5g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-27729876-5.0g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 | |
| Enamine | EN300-27729876-10.0g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 95.0% | 10.0g |
$3683.0 | 2025-03-19 | |
| Enamine | EN300-27729876-1g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 1g |
$857.0 | 2023-09-10 | ||
| Enamine | EN300-27729876-5g |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate |
2639442-53-6 | 5g |
$2485.0 | 2023-09-10 |
tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
Introduction to Tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639442-53-6)
Tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639442-53-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.
The molecular framework of tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate consists of a pyrazole core appended with a pyrimidine substituent and an amino group, further functionalized with a tert-butyl ester. This structural configuration imparts unique chemical properties that make it a valuable intermediate in the design of bioactive molecules. The presence of both pyrazole and pyrimidine moieties suggests potential interactions with biological targets, making this compound a candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological activities. Pyrazole and pyrimidine derivatives are particularly noteworthy, as they exhibit a wide range of biological functions, including anti-inflammatory, antimicrobial, and anticancer properties. The synthesis of tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate represents a significant step forward in the development of new scaffolds for drug design.
The tert-butyl ester group in the compound's structure not only enhances its stability but also provides a handle for further chemical modifications. This versatility allows researchers to explore various derivatization strategies, enabling the creation of libraries of compounds with tailored biological activities. Such modifications are crucial for optimizing drug candidates and improving their efficacy and selectivity.
Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate to various biological targets. These studies have hinted at its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The compound's ability to interact with these targets makes it an attractive candidate for further preclinical investigation.
The pharmaceutical industry has increasingly recognized the importance of novel synthetic routes to optimize drug development processes. The synthesis of tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate exemplifies the integration of traditional organic chemistry with modern methodologies. Catalytic processes and green chemistry principles have been employed to enhance yield and reduce environmental impact, aligning with global efforts to promote sustainable practices.
In addition to its pharmaceutical applications, tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate may find utility in agrochemical research. The structural features that make it valuable in drug discovery can also be exploited to develop new pesticides or herbicides. By targeting specific enzymes or receptors in pests, this compound could contribute to the development of more effective and environmentally friendly agricultural solutions.
The exploration of novel heterocyclic compounds like tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate is driven by the need for innovative therapeutic strategies to address emerging health challenges. As resistance to existing drugs becomes more prevalent, the search for new chemical entities is paramount. The compound's unique structural features and potential biological activities position it as a promising candidate for future research.
Ongoing studies are focused on elucidating the mechanisms through which this compound exerts its effects. By understanding its interactions at the molecular level, researchers can refine its pharmacological profile and develop more targeted therapies. Collaborative efforts between academia and industry are essential to accelerate these discoveries and bring new treatments to patients in need.
The future prospects for tert-butyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate are bright, with numerous avenues for further exploration remaining open. Continued investment in research and development will be crucial to realizing its full potential in medicine and beyond. As our understanding of biological systems grows, so too will our ability to harness compounds like this one for therapeutic benefit.
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